- Preparation of isoquinolinesulfonyl derivatives as Rho kinase inhibitors, China, , ,
Cas no 928664-14-6 (4-Fluoroisoquinolin-5-amine)
4-Fluoroisoquinolin-5-amine structure
Product Name:4-Fluoroisoquinolin-5-amine
CAS No:928664-14-6
MF:C9H7FN2
MW:162.163685083389
MDL:MFCD20696998
CID:2157247
PubChem ID:57827874
Update Time:2024-10-26
4-Fluoroisoquinolin-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoroisoquinolin-5-amine
- 5-Isoquinolinamine, 4-fluoro-
- FCH1278074
- AK174460
- 4-Fluoro-5-isoquinolinamine (ACI)
- 5-Amino-4-fluoroisoquinoline
- DB-229113
- SCHEMBL998210
- AKOS025396488
- 928864-14-6
- AS-42812
- MFCD20696998
- 928664-14-6
-
- MDL: MFCD20696998
- Inchi: 1S/C9H7FN2/c10-7-5-12-4-6-2-1-3-8(11)9(6)7/h1-5H,11H2
- InChI Key: WSUBMVBAMAKLFM-UHFFFAOYSA-N
- SMILES: FC1=CN=CC2C=CC=C(C=21)N
Computed Properties
- Exact Mass: 162.05932639g/mol
- Monoisotopic Mass: 162.05932639g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9
- XLogP3: 1.5
4-Fluoroisoquinolin-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM223002-1g |
4-Fluoroisoquinolin-5-amine |
928664-14-6 | 95% | 1g |
$995 | 2021-08-04 | |
| Chemenu | CM223002-250mg |
4-Fluoroisoquinolin-5-amine |
928664-14-6 | 95% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM223002-1g |
4-Fluoroisoquinolin-5-amine |
928664-14-6 | 95% | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y1223385-1g |
4-Fluoroisoquinolin-5-amine |
928664-14-6 | 95% | 1g |
$1350 | 2024-06-03 | |
| Alichem | A189007608-250mg |
4-Fluoroisoquinolin-5-amine |
928664-14-6 | 95% | 250mg |
$435.60 | 2023-08-31 | |
| Alichem | A189007608-1g |
4-Fluoroisoquinolin-5-amine |
928664-14-6 | 95% | 1g |
$1089.00 | 2023-08-31 | |
| eNovation Chemicals LLC | D502016-250mg |
4-fluoroisoquinolin-5-amine |
928664-14-6 | 95% | 250mg |
$575 | 2024-05-24 | |
| eNovation Chemicals LLC | D502016-1g |
4-fluoroisoquinolin-5-amine |
928664-14-6 | 95% | 1g |
$1385 | 2024-05-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1056-100MG |
4-fluoroisoquinolin-5-amine |
928664-14-6 | 95% | 100MG |
¥ 1,280.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD1056-250MG |
4-fluoroisoquinolin-5-amine |
928664-14-6 | 95% | 250MG |
¥ 2,052.00 | 2023-04-12 |
4-Fluoroisoquinolin-5-amine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid , Stannous chloride Solvents: Water ; 0 °C; overnight, 0 °C → 100 °C; 100 °C → rt
1.2 Reagents: Sodium bicarbonate ; pH 8
1.2 Reagents: Sodium bicarbonate ; pH 8
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium hydroxide , Hydrogen Catalysts: Palladium Solvents: Methanol , Water ; 3 h, rt
1.2 Reagents: Sulfuric acid ; 0 °C
1.3 Reagents: Nitric acid ; 0 °C; 3 h, 0 °C → rt
1.4 Reagents: Acetic acid Solvents: Ethanol , Water ; rt → 80 °C
1.5 80 °C; 4 h, 80 °C
1.2 Reagents: Sulfuric acid ; 0 °C
1.3 Reagents: Nitric acid ; 0 °C; 3 h, 0 °C → rt
1.4 Reagents: Acetic acid Solvents: Ethanol , Water ; rt → 80 °C
1.5 80 °C; 4 h, 80 °C
Reference
- Method for synthesizing 4-fluoroisoquinoline-5-amine, China, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Zinc , Ammonium chloride Solvents: Tetrahydrofuran , Water ; 5 h, 25 °C
Reference
- Sulfonylisoquinoline derivatives as Rock kinase inhibitors and their preparation, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Zinc , Ammonium chloride Solvents: Tetrahydrofuran , Water ; 5 h, 25 °C
Reference
- Sulfonylisoquinolinone derivatives as ROCK kinase inhibitors and their preparation, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
Reference
- IOP-lowering effect of isoquinoline-5-sulfonamide compounds in ocular normotensive monkeys, Bioorganic & Medicinal Chemistry Letters, 2014, 24(3), 831-834
Production Method 6
Reaction Conditions
1.1 Reagents: Hydrochloric acid , Stannous chloride Solvents: Water ; 0 °C; 12 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized
1.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized
Reference
- Preparation of N-(isoquinolin-5-ylsulfonyl)pyrrolidine and -piperidine derivatives as Rho-kinase inhibitors, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
Reference
- Preparation of isoquinolinesulfonamides as inhibitors of the phosphorylation of myosin regulatory light chains, World Intellectual Property Organization, , ,
4-Fluoroisoquinolin-5-amine Raw materials
4-Fluoroisoquinolin-5-amine Preparation Products
4-Fluoroisoquinolin-5-amine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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